Cas no 30748-29-9 (Feprazone)

• Product Name: Feprazone
• CAS No: 30748-29-9
• Molecular Formula: C₂₀H₂₀N₂O₂
• Molecular Weight: 320.38
• CID: 53650
• PubChem ID: 35455

Feprazone Properties

Names and Identifiers

• Feprazone
• 1,2-diphenyl-4-(3-methyl-2-butenyl)-3,5-pyrazolidinedione
• 1,2-diphenyl-4-(3-methyl-2-butenyl)-5-pyrazolidinedione
• 4-(2-isopentenyl)-1,2-diphenyl-3,5-pyrazolidinedione
• 4-(3-methyl-2-butenyl)-1,2-diphenyl-3,5-pyrazolidinedione
• 4-(3-methyl-2-butenyl)-1,2-diphenyl-5-pyrazolidinedione
• 4-(beta-isoamylenyl)-1,2-diphenyl-3,5-pyrazolidinedione
• 4-prenyl-1,2-diphenyl-3,5-dioxopyrazolidine
• 4-prenyl-1,2-diphenyl-3,5-pyrazolidinedione
• FEPRAZONE UV
• 4-Prenyl-1,2-diphenyl-3,5-pyrazolidindion
• analud
• da2370
• Grisona
• methrazone
• Naloven
• Nilatin
• prenazone
• Tabrien
• Zepelin
• 4-(3-Methylbut-2-en-1-yl)-1,2-diphenylpyrazolidine-3,5-dione
• 4-(3-methylbut-2-enyl)-1,2-diphenylpyrazolidine-3,5-dione
• Feprazonum [INN-Latin]
• CHEBI:31603
• BS-42186
• FEPRAZONE [MI]
• A820600
• Tox21_112208
• DTXCID203051
• SCHEMBL24186
• DA-2370
• NCGC00164582-01
• Tox21_112208_1
• 4-(3-methyl-2-butenyl)-1,2-diphenyl-3,5-dioxopyrazolidine
• DA 2370
• 30748-29-9
• DB13364
• CAS-30748-29-9
• Feprazone [INN:BAN:JAN]
• 4-(3-methylbut-2-enyl)-1,2-diphenyl-pyrazolidine-3,5-dione
• CS-0064633
• 3,5-PYRAZOLIDINEDIONE, 1,2-DIPHENYL-4-(3-METHYL-2-BUTENYL)-
• 4-(.beta.-Isoamylenyl)-1,2-diphenyl-3,5-pyrazolidinedione
• Feprazone (JAN/INN)
• Feprazona
• DA2370; Prenazone;Zepelin
• Fenilprenazone
• NS00007046
• Q999936
• FEPRAZONE [MART.]
• FEPRAZONE [WHO-DD]
• Feprazonum
• HY-114911
• UNII-7BVX6J0CGR
• 7BVX6J0CGR
• EINECS 250-324-3
• DTXSID3023051
• BCP28058
• BRN 3984862
• FT-0630555
• FEPRAZONE [INN]
• 3,5-Pyrazolidinedione, 4-(3-methyl-2-butenyl)-1,2-diphenyl-
• Oprea1_389577
• 3,5-Pyrazolidinedione, 4-(3-methyl-2-buten-1-yl)-1,2-diphenyl-
• Phenylprenazone
• D01305
• NCGC00164582-02
• Feprazone,(S)
• 4-(3-methyl-2-butenyl)-1,2-diphenyl-3,5-dioxo-pyrazolidine
• BDBM50248306
• J-018097
• AC-2079
• CHEMBL1452696
• AKOS015895168
• Pheprazone
• Feprazona [INN-Spanish]
• FEPRAZONE [JAN]
• DB-047893
• SBI-0654133.0001

• InChIKey： RBBWCVQDXDFISW-UHFFFAOYSA-N
• Inchi： 1S/C20H20N2O2/c1-15(2)13-14-18-19(23)21(16-9-5-3-6-10-16)22(20(18)24)17-11-7-4-8-12-17/h3-13,18H,14H2,1-2H3
• SMILES： C/C(=C/CC1C(=O)N(C2=CC=CC=C2)N(C2=CC=CC=C2)C1=O)/C

Computed Properties

• Exact Mass: 320.15200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 320.152478
• Heavy Atom Count: 24
• Complexity: 462
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 40.6

Experimental Properties

• LogP: 4.08390
• PSA: 40.62000
• Refractive Index: 1.5700 (estimate)
• Boiling Point: 459.28°C (rough estimate)
• Melting Point: 156.5° (ethanol)
• Flash Point: 178.7°C
• Color/Form: Solid powder
• pka: 5.09 ± 0.07(at 25℃)
• Density: 1.1670 (rough estimate)

Feprazone Security Information

• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
• Signal Word：Warning
• Toxicity：LD50 in male mice, rats (mg/kg): 408.8, 386.4 i.p.; 1067, >2000 orally (Bianchi, Bonardi)

Feprazone Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%